Cas no 64181-46-0 (Benzamide, N-butyl-2-fluoro-)
Benzamide, N-butyl-2-fluoro- structure
Product Name:Benzamide, N-butyl-2-fluoro-
CAS No:64181-46-0
MF:C11H14FNO
MW:195.23336648941
CID:1671695
PubChem ID:3113482
Update Time:2025-04-21
Benzamide, N-butyl-2-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-butyl-2-fluoro-
- N-butyl-2-fluoro-benzamide
- N-butyl-2-fluorobenzamide
- IJILQXVYUMVRIH-UHFFFAOYSA-N
- AKOS000672916
- Benzamide, 2-fluoro-N-butyl-
- 64181-46-0
-
- MDL: MFCD01214090
- Inchi: 1S/C11H14FNO/c1-2-3-8-13-11(14)9-6-4-5-7-10(9)12/h4-7H,2-3,8H2,1H3,(H,13,14)
- InChI Key: IJILQXVYUMVRIH-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C(NCCCC)=O
Computed Properties
- Exact Mass: 195.10602
- Monoisotopic Mass: 195.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 29.1A^2
Experimental Properties
- PSA: 29.1
Benzamide, N-butyl-2-fluoro- Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
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